Cas no 139937-41-0 (L-Valine, N-[(4-bromo-2-methylphenyl)sulfonyl]-)
139937-41-0 structure
Product Name:L-Valine, N-[(4-bromo-2-methylphenyl)sulfonyl]-
CAS No:139937-41-0
MF:C12H16BrNO4S
MW:350.228741645813
CID:1282149
Update Time:2024-08-03
L-Valine, N-[(4-bromo-2-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- L-Valine, N-[(4-bromo-2-methylphenyl)sulfonyl]-
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- Inchi: 1S/C12H16BrNO4S/c1-7(2)11(12(15)16)14-19(17,18)10-5-4-9(13)6-8(10)3/h4-7,11,14H,1-3H3,(H,15,16)/t11-/m0/s1
- InChI Key: OKBQZDOBEKBRES-NSHDSACASA-N
- SMILES: C(O)(=O)[C@H](C(C)C)NS(C1=CC=C(Br)C=C1C)(=O)=O
Computed Properties
- Exact Mass: 348.99838
Experimental Properties
- Density: 1.497±0.06 g/cm3(Predicted)
- Boiling Point: 482.0±55.0 °C(Predicted)
- PSA: 83.47
- pka: 3.32±0.10(Predicted)
L-Valine, N-[(4-bromo-2-methylphenyl)sulfonyl]- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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